N9 substituent mediated structural tuning of copper–purine complexes: chelate effect and thin film studies†
CrystEngComm Pub Date: 2017-07-28 DOI: 10.1039/C7CE01017F
Abstract
We present a series of six copper(II) complexes with N9-modified 6-chloropurines to investigate their mode of binding, dimensionality and the role of non-covalent interactions in structure stabilisation. Four strategically designed and synthesised ligands interacted with Cu(II) to afford complexes possessing novel structural features. These complexes possessing divergent lattice structures were characterised and discussed thoroughly, and the prospect of their use as thin film precursors was explored through the preparation of copper oxide thin films by a chemical vapour deposition (CVD) method on quartz and Si(111) substrates.
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